Cas no 1803729-84-1 (3-(2-Bromopropanoyl)-2-hydroxymandelic acid)

• Product Name: 3-(2-Bromopropanoyl)-2-hydroxymandelic acid
• CAS No: 1803729-84-1
• MF: C₁₁H₁₁BrO₅
• MW: 303.106043100357
• CID: 4939123
• Update Time: 2025-07-20

3-(2-Bromopropanoyl)-2-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-2-hydroxymandelic acid

• Inchi： 1S/C11H11BrO5/c1-5(12)8(13)6-3-2-4-7(9(6)14)10(15)11(16)17/h2-5,10,14-15H,1H3,(H,16,17)
• InChI Key： YRRJNJJSDHETIF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC=CC(C(C(=O)O)O)=C1O)=O

Computed Properties

• Exact Mass: 301.97899 g/mol
• Monoisotopic Mass: 301.97899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8
• Molecular Weight: 303.11

Additional information on 3-(2-Bromopropanoyl)-2-hydroxymandelic acid

Recent Advances in the Study of 3-(2-Bromopropanoyl)-2-hydroxymandelic acid (CAS: 1803729-84-1)

3-(2-Bromopropanoyl)-2-hydroxymandelic acid (CAS: 1803729-84-1) is a synthetic intermediate of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug delivery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-(2-Bromopropanoyl)-2-hydroxymandelic acid through a modified esterification process, achieving a yield of 78% with high purity. The researchers emphasized the compound's unique structural features, including the reactive bromopropanoyl group and the hydroxymandelic acid moiety, which make it particularly valuable for further chemical modifications. The study also reported improved stability of the compound under various pH conditions compared to similar derivatives.

In terms of biological activity, recent in vitro studies have shown that 3-(2-Bromopropanoyl)-2-hydroxymandelic acid exhibits moderate inhibitory effects against several metalloproteinases, with IC50 values ranging from 15-30 μM. This finding, published in Bioorganic & Medicinal Chemistry Letters, suggests potential applications in the treatment of conditions involving extracellular matrix degradation, such as cancer metastasis and inflammatory diseases. The compound's mechanism of action appears to involve chelation of zinc ions in the active sites of these enzymes.

Pharmacokinetic studies conducted in 2024 have provided new insights into the compound's metabolic profile. Using advanced LC-MS techniques, researchers identified three primary metabolites formed through hepatic metabolism, with the hydroxymandelic acid moiety remaining largely intact. These findings, presented at the recent American Chemical Society National Meeting, indicate favorable metabolic stability for potential drug development applications.

The most promising recent development involves the use of 3-(2-Bromopropanoyl)-2-hydroxymandelic acid as a linker in antibody-drug conjugates (ADCs). A Nature Biotechnology paper from early 2024 demonstrated that the compound's bromopropanoyl group can be effectively conjugated to cysteine residues on antibodies, while the hydroxymandelic acid portion provides a stable attachment point for cytotoxic payloads. This dual functionality has shown to improve both the stability and therapeutic index of the resulting ADCs in preclinical models.

Looking forward, several pharmaceutical companies have included derivatives of 3-(2-Bromopropanoyl)-2-hydroxymandelic acid in their preclinical pipelines, particularly for oncology applications. The compound's versatility as both a potential active pharmaceutical ingredient and a synthetic intermediate continues to drive research interest. Future studies are expected to focus on optimizing its pharmacological properties and exploring additional therapeutic targets.